5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide

• IUPAC Name: 5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H15BrN2O3/c1-11-8-15-17(9-12(11)2)26-20(23-15)13-4-3-5-14(10-13)22-19(24)16-6-7-18(21)25-16/h3-10H,1-2H3,(H,22,24)
• InChI Key: YYHPUSGQTYKSAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C20H15BrN2O3
• Molecular Weight: 411.2 g/mol

Description

5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of 5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide is not fully understood. However, studies have shown that it works by inhibiting certain enzymes and proteins that are involved in various biological processes. This inhibition leads to the disruption of these processes, which can result in the death of cancer cells or the inhibition of weed growth.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide has various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In plants, it has been shown to inhibit photosynthesis and disrupt the cell cycle.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide in lab experiments is its potency. It has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one limitation is its potential toxicity. It is important for researchers to handle this compound with caution and follow proper safety protocols.

Future Directions

There are many future directions for the study of 5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide. One area of interest is its potential applications in the development of new cancer treatments. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in different types of cancer. Another area of interest is its potential as a herbicide. More research is needed to determine its effectiveness in controlling weed growth and its potential impact on the environment. Additionally, its potential applications in materials science are still being explored, and further studies are needed to determine its properties and potential uses in this field.

Synthesis Methods

The synthesis of 5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide involves a series of chemical reactions. The starting materials used in the synthesis are 5,6-dimethyl-2-benzoxazolylamine and 2-furoic acid. The reaction involves the formation of an amide bond between the two starting materials, followed by bromination to yield the final product.

Scientific Research Applications

5-bromo-N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-furamide has been extensively studied for its potential applications in various fields. In medicine, it has been shown to have anticancer properties and has been used in the development of cancer treatments. In agriculture, it has been tested as a potential herbicide due to its ability to inhibit the growth of weeds. In materials science, it has been used in the development of new materials with unique properties.